N-[2-(2,4-dichlorophenoxy)phenyl]-4-nitrobenzenesulfonamide

• CAS RN: 827579-42-0
• Molecular Formula: C18H12Cl2N2O5S
• Molecular Weight: 439.3 g/mol
• IUPAC Name: N-[2-(2,4-dichlorophenoxy)phenyl]-4-nitrobenzenesulfonamide
• InChI: InChI=1S/C18H12Cl2N2O5S/c19-12-5-10-17(15(20)11-12)27-18-4-2-1-3-16(18)21-28(25,26)14-8-6-13(7-9-14)22(23)24/h1-11,21H
• InChI Key: WCGXAIQRCNDSPO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NS(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-])OC3=C(C=C(C=C3)Cl)Cl

Description

N-[2-(2,4-dichlorophenoxy)phenyl]-4-nitrobenzenesulfonamide is a useful research compound. Its molecular formula is C18H12Cl2N2O5S and its molecular weight is 439.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-nitrobenzenesulfonyl chloride (2.71 g, 12 mmol) and 2-(2,4-dichloro-phenoxy)aniline HCl (2.9 g, 10 mmol) were dissolved in pyridine (10 mL) at room temperature. After 1 hr the mixture was heated at 60° C. for 2 hour. The reaction mixture was concentrated under vacuum. The residue was diluted with EtOAc and washed sequentially with 1M aq. HCl and sat. aq. NaHCO3 and the organic extract dried over MgSO4, and the solvent removed in vacuo to afford the title compound as a solid. LCMS (ES MS, M+H+found: 439) and proton NMR (400 MHz, CDCl3) δ 6.54-6.62 (m, 2H), 7.02-7.18 (m, 4H), 7.43 (d, J=2.5 Hz, 1H), 7.73 (dd, J=8.1 and 1.6 Hz, 1H), 7.94 (d, J=8.6 Hz, 2H), 8.21 (d, J=8.6 Hz, 2H).